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Compound Name: Robinin
CAS No.: 81992-85-0
Cat. No.: B7835776
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Application Note: High-Purity Isolation of Robinin (Kaempferol-3-O-robinoside-7-O-
rhamnoside) via Solid-Phase Extraction (SPE)

Introduction & Scientific Context

Robinin (Kaempferol-3-O-robinoside-7-O-rhamnoside) is a complex flavonoid glycoside
predominantly found in Robinia pseudoacacia (Black Locust), Vinca erecta, and Astragalus
species. Clinically, it has demonstrated efficacy in improving renal function, reducing blood urea
nitrogen (BUN), and exhibiting hypoazotemic activity.

The Purification Challenge: Unlike simple aglycones (e.g., Kaempferol), Robinin possesses a
bulky glycosidic structure (robinose at C3 and rhamnose at C7). This dual-glycosylation
renders the molecule significantly more polar and water-soluble, creating a separation
bottleneck. Standard liquid-liquid extraction (LLE) often suffers from emulsion formation and
poor phase partitioning.

The Solution: This protocol utilizes Reverse-Phase Solid-Phase Extraction (RP-SPE) using a
hydrophobically modified polymer or C18 sorbent. The method exploits the hydrophobic
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interaction of the flavonoid backbone while managing the polarity of the sugar moieties through
precise solvent modulation.

Experimental Methodology
Reagents and Materials[1][2][3]

o Target Analyte: Robinin (CAS: 301-19-9).
o Matrix:Robinia pseudoacacia flower extract or biological plasma/urine.

e SPE Cartridge:Polymeric HLB (Hydrophilic-Lipophilic Balanced) 200 mg / 6 mL
(Recommended for glycosides to prevent breakthrough) OR C18 (EC) 500 mg / 6 mL.

e Solvents: LC-MS grade Methanol (MeOH), Acetonitrile (ACN), Formic Acid (FA), Ultrapure
Water.

Sample Preparation (Extraction)[4][5]

e Plant Material: Macerate 10 g of dried Robinia flowers in 100 mL of 70% Ethanol for 24
hours.

« Filtration: Filter supernatant through a 0.45 um PTFE membrane.

» Conditioning for SPE: Evaporate ethanol under vacuum at <40°C. Re-constitute the residue
in 20 mL of 5% Methanol in Water (0.1% FA).

o Scientific Logic:[1][2][3] Loading in high organic content (e.g., 70% EtOH) will cause the
analyte to breakthrough the SPE cartridge immediately. Dilution to <5% organic solvent is
critical for retention.

Solid-Phase Extraction Protocol (Step-by-Step)
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Mechanism &

Step Action Solvent / Volume .
Critical Parameters
Activates the alkyl
chains (C18) or

1.[4] Condition Solvation 5 mL MeOH polymer surface,

increasing surface

area for binding.

2. Equilibrate

pH Adjustment

5 mL Water (+ 0.1%
FA)

Matches the cartridge
environment to the
sample matrix.
Acidification
suppresses ionization
of phenolic -OH
groups (pKa ~6-7),
ensuring the molecule
is neutral and
hydrophobic enough
to bind.

3. Load

Retention

10 mL Prepared

Sample

Flow rate: 1-2 mL/min.
Robinin binds via Van
der Waals forces
between the flavonoid
skeleton and the

sorbent.

4. Wash 1

Polar Removal

5 mL Water (+ 0.1%
FA)

Removes salts, free
sugars, and highly

polar organic acids.

5. Wash 2

Intermediates

5 mL 15% MeOH in
Water

Critical Step:
Removes moderately
polar impurities (e.g.,
simple phenolic acids)
without eluting
Robinin. Glycosides

can elute early; do not
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exceed 20% MeOH

here.

2 X 3 mL 90% MeOH

Disrupts hydrophobic

interactions. Soaking

6. Elute Recovery the bed for 1 minute
(+ 0.1% FA) )
before collecting
maximizes recovery.
Evaporate to dryness
) N2 Stream / and reconstitute in
7. Dry Concentration )
SpeedVac Mobile Phase for

HPLC.

Analytical Validation (HPLC-UV)

To validate the SPE recovery, utilize the following chromatographic conditions.

e Column: C18 (e.g., Phenomenex Luna or Waters Symmetry), 5 um, 150 x 4.6 mm.

o Mobile Phase A: Water + 0.1% Formic Acid.[5][6]

» Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[6]

e Flow Rate: 1.0 mL/min.[1]

e Detection: UV @ 265 nm (Band Il) and 350 nm (Band I).

e Gradient:
Time (min) % Mobile Phase B
0.0 10%
15.0 30%
20.0 90%
25.0 10%
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Workflow Visualization

The following diagram illustrates the decision logic and process flow for Robinin purification.

Raw Material
(Robinia pseudoacacia)

Extraction
70% EtOH, Ultrasonic

Remove EtOH

Evaporation & Reconstitution
Target: <5% Organic Solvent
Acidify: 0.1% Formic Acid

SPE Conditioning

1. MeOH
2. Water (0.1% FA)

T

I
[
’lPrep Cartridge

Y

Sample Loading
Bind Robinin to C18/HLB

Yes (Breakthrough)
Dilute Sample Further

2. 15% MeOH (Remove Polar Impurities)

Wash Steps
1. Water (Remove Sugars)

Is Robinin Eluting?

Elution
90% MeOH or ACN

HPLC-UV Analysis
Verify Recovery > 90%

No (Correct Retention)
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Figure 1: Decision-matrix workflow for the Solid-Phase Extraction of Robinin, emphasizing the
critical solvent modulation steps.

Troubleshooting & Optimization

Issue Probable Cause Corrective Action

Sample solvent contains too
Low Recovery (<70%) Breakthrough during loading. much ethanol. Dilute with

water to <5% organic.

Robinin is a glycoside and
moves faster than aglycones.
Reduce Wash 2 to 10%
MeOH.

Early Elution Wash solvent too strong.

Ensure 0.1% Formic Acid is
. ) ) ) present in all SPE and HPLC
Peak Tailing (HPLC) Silanol interactions.
solvents to suppress

ionization.

Centrifuge at 10,000 rpm or
Clogging Particulates in extract.[7] filter (0.45 pum) before loading
SPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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